Introduction: Situating Imipramine N-Glucuronide in the Metabolic Landscape
Introduction: Situating Imipramine N-Glucuronide in the Metabolic Landscape
An In-Depth Technical Guide to Imipramine N-Glucuronide for Drug Development Professionals
Imipramine, the prototypical tricyclic antidepressant (TCA), has been a cornerstone in the treatment of major depressive disorder and other conditions for decades.[1] Its therapeutic efficacy is intrinsically linked to its complex metabolism within the human body. As drug development professionals, understanding the complete metabolic profile of a compound is paramount for predicting its pharmacokinetics, potential drug-drug interactions, and interindividual variability. While much focus is placed on the active metabolites of imipramine, such as desipramine, the conjugation pathways that lead to drug clearance are equally critical.[2][3]
This guide provides a deep dive into a key phase II metabolite: Imipramine N-Glucuronide. Unlike the pharmacologically active products of phase I metabolism, this quaternary ammonium glucuronide represents a terminal step in the drug's lifecycle, transforming the lipophilic parent drug into a highly water-soluble conjugate primed for efficient renal excretion.[4] We will explore its chemical identity, the enzymatic machinery behind its formation, its physicochemical properties, and the analytical methodologies required for its characterization and quantification.
Chemical Identity and Physicochemical Properties
Imipramine N-Glucuronide is formed by the direct attachment of a glucuronic acid moiety to the tertiary amine of the propylamino side chain of imipramine. This creates a quaternary ammonium-linked glucuronide, a relatively unique metabolic pathway.
| Property | Value | Source |
| Molecular Formula | C25H32N2O6 | [5][6][7][8] |
| Molecular Weight | 456.54 g/mol | [5][6][7][8] |
| IUPAC Name | 6-((3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl)dimethylammonio)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate | [5][6] |
| Parent Drug | Imipramine | [5] |
| CAS Number | 165602-94-8 | [7] |
Biosynthesis and Enzymology: The Role of UGTs
The formation of Imipramine N-Glucuronide is catalyzed by UDP-glucuronosyltransferases (UGTs), a superfamily of phase II metabolizing enzymes. The causality behind studying this specific pathway lies in its potential to influence the overall clearance rate of imipramine. Research has shown that N-glucuronidation of imipramine occurs primarily in the liver, with no detectable activity in jejunum microsomes, indicating the liver is the principal site of this metabolic process.[9]
Interestingly, the kinetics of imipramine N-glucuronidation in human liver microsomes are biphasic.[9][10] This observation is a critical insight for drug development, as it strongly implies the involvement of at least two distinct UGT isoforms with different affinities for the substrate.
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High-Affinity Component: Primarily catalyzed by UGT2B10 . This enzyme is likely responsible for glucuronidation at lower, therapeutic concentrations of imipramine.[10]
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Low-Affinity Component: Primarily catalyzed by UGT1A4 . This enzyme contributes more significantly to metabolism at higher, potentially supratherapeutic or toxic, concentrations.[9][10]
The activities of these two enzymes are highly correlated with the glucuronidation of their respective probe substrates (nicotine for UGT2B10 and trifluoperazine for UGT1A4), providing a self-validating system to confirm their roles.[9][10]
| Enzyme | Kinetic Profile | Apparent Km (S50) | Vmax (in HLM) | Significance |
| UGT2B10 | High-Affinity | 16.8 µM | - | Dominant at therapeutic concentrations |
| UGT1A4 | Low-Affinity | 262 µM - 0.71 mM | 0.90 ± 0.28 nmol/min/mg | Active at higher concentrations |
Data synthesized from multiple studies in expressed systems and human liver microsomes (HLM).[9][10]
Analytical Methodologies
Accurate quantification of Imipramine N-Glucuronide is essential for pharmacokinetic studies. The choice of analytical technique is driven by the need for sensitivity, selectivity, and throughput, especially when dealing with complex biological matrices like plasma or urine.
Core Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the analysis of drug metabolites. Its power lies in the combination of chromatographic separation with the high selectivity and sensitivity of tandem mass spectrometry.
Experimental Protocol: Quantification in Human Plasma
This protocol describes a generalized, robust workflow for determining the concentration of Imipramine N-Glucuronide.
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Sample Preparation (Protein Precipitation):
-
Rationale: This is the fastest method for removing the bulk of interfering proteins from the plasma matrix.[11]
-
Step 1: Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube.
-
Step 2: Add 150 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte).
-
Step 3: Vortex vigorously for 1 minute to ensure complete protein precipitation.
-
Step 4: Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
-
Step 5: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.
-
-
Chromatographic Separation (UPLC/HPLC):
-
Rationale: To separate the analyte from the parent drug, other metabolites, and endogenous matrix components to prevent ion suppression in the mass spectrometer.
-
Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: A typical gradient would run from 5% B to 95% B over several minutes to elute compounds based on their hydrophobicity.
-
Flow Rate: 0.4 mL/min.
-
-
Mass Spectrometric Detection (MS/MS):
-
Rationale: Provides highly selective and sensitive detection using Multiple Reaction Monitoring (MRM).
-
Ionization: Electrospray Ionization (ESI) in positive mode is used.
-
MRM Transitions:
-
Parent Ion (Q1): The protonated molecular ion [M+H]+ of Imipramine N-Glucuronide (m/z 457.2).
-
Fragment Ion (Q3): A characteristic fragment ion is selected for quantification after collision-induced dissociation (e.g., the imipramine aglycone fragment at m/z 281.2). The specific fragments would be determined during method development.
-
-
Conclusion and Future Directions
Imipramine N-Glucuronide is a significant metabolite in the clearance pathway of imipramine. Its formation, governed by the biphasic kinetics of UGT1A4 and UGT2B10, is a critical determinant of the parent drug's overall pharmacokinetic profile. For drug development professionals, understanding this pathway is not merely academic; it is essential for building comprehensive PBPK models, predicting potential drug-drug interactions with inhibitors or inducers of UGT1A4 and UGT2B10, and explaining inter-individual variability in patient response. The robust analytical methods available, particularly LC-MS/MS, allow for precise characterization of this metabolite's role in both preclinical and clinical settings.
References
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Title: Imipramine/Desipramine Pathway, Pharmacokinetics Source: ClinPGx URL: [Link]
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Title: Imipramine N-glucuronidation in human liver microsomes: biphasic kinetics and characterization of UDP-glucuronosyltransferase isoforms Source: PubMed URL: [Link]
-
Title: Role of human UGT2B10 in N-glucuronidation of tricyclic antidepressants, amitriptyline, imipramine, clomipramine, and trimipramine Source: PubMed URL: [Link]
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Title: Imipramine - SMPDB Source: Small Molecule Pathway Database URL: [Link]
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Title: Imipramine N-Glucuronide Source: Veeprho URL: [Link]
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Title: Imipramine N-Glucuronide Source: Veeprho Pharmaceuticals URL: [Link]
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Title: Imipramine | C19H24N2 | CID 3696 Source: PubChem URL: [Link]
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Title: Imipramine N-Glucuronide | C25H32N2O6 | CID 46176835 Source: PubChem URL: [Link]
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Title: Imipramine N-Glucuronide Source: Axios Research URL: [Link]
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Title: Variability in Metabolism of Imipramine and Desipramine Using Urinary Excretion Data Source: Journal of Analytical Toxicology | Oxford Academic URL: [Link]
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Title: Imipramine - Wikipedia Source: Wikipedia URL: [Link]
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Title: A Simple, Rapid and Reliable Method to Determine Imipramine and Desipramine in Mouse Serum Using Ultra-High-Performance Liquid Chromatography–Quadrupole-Time-of-Flight Mass Spectrometry Source: NIH URL: [Link]
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Title: Full Validation of An LC-MS/MS Assay for Imipramine and Its N-Demethylated Metabolite, Desipramine, In Human Plasma to Support Drug-Drug Interaction Pharmacokinetic Studies Source: ResearchGate URL: [Link]
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